molecular formula C19H18FN3O4 B11020423 1-(4-ethylphenyl)-N-(2-fluoro-5-nitrophenyl)-5-oxopyrrolidine-3-carboxamide

1-(4-ethylphenyl)-N-(2-fluoro-5-nitrophenyl)-5-oxopyrrolidine-3-carboxamide

Cat. No.: B11020423
M. Wt: 371.4 g/mol
InChI Key: LZBBAEITYGJOKM-UHFFFAOYSA-N
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Description

1-(4-ethylphenyl)-N-(2-fluoro-5-nitrophenyl)-5-oxopyrrolidine-3-carboxamide is a synthetic organic compound that belongs to the class of pyrrolidine carboxamides This compound is characterized by the presence of an ethylphenyl group, a fluoro-nitrophenyl group, and a pyrrolidine ring with a carboxamide functional group

Properties

Molecular Formula

C19H18FN3O4

Molecular Weight

371.4 g/mol

IUPAC Name

1-(4-ethylphenyl)-N-(2-fluoro-5-nitrophenyl)-5-oxopyrrolidine-3-carboxamide

InChI

InChI=1S/C19H18FN3O4/c1-2-12-3-5-14(6-4-12)22-11-13(9-18(22)24)19(25)21-17-10-15(23(26)27)7-8-16(17)20/h3-8,10,13H,2,9,11H2,1H3,(H,21,25)

InChI Key

LZBBAEITYGJOKM-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=C(C=CC(=C3)[N+](=O)[O-])F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-ethylphenyl)-N-(2-fluoro-5-nitrophenyl)-5-oxopyrrolidine-3-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:

    Formation of the Pyrrolidine Ring: Starting from a suitable precursor, the pyrrolidine ring can be synthesized through cyclization reactions.

    Introduction of the Carboxamide Group: The carboxamide functional group can be introduced via amide bond formation, often using reagents like carbodiimides or coupling agents.

    Substitution Reactions: The ethylphenyl and fluoro-nitrophenyl groups can be introduced through substitution reactions, using appropriate halogenated precursors and nucleophiles.

Industrial Production Methods

Industrial production of such compounds may involve optimized reaction conditions to ensure high yield and purity. This could include:

    Catalysts: Use of catalysts to enhance reaction rates.

    Solvents: Selection of suitable solvents to dissolve reactants and control reaction conditions.

    Temperature and Pressure: Control of temperature and pressure to favor desired reaction pathways.

Chemical Reactions Analysis

Types of Reactions

1-(4-ethylphenyl)-N-(2-fluoro-5-nitrophenyl)-5-oxopyrrolidine-3-carboxamide can undergo various chemical reactions, including:

    Oxidation: The compound may be oxidized to introduce additional functional groups or modify existing ones.

    Reduction: Reduction reactions can be used to convert nitro groups to amines or reduce other functional groups.

    Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace specific atoms or groups.

Common Reagents and Conditions

    Oxidizing Agents: Such as potassium permanganate or chromium trioxide.

    Reducing Agents: Such as lithium aluminum hydride or hydrogen gas with a catalyst.

    Solvents: Common solvents include dichloromethane, ethanol, and water.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group may yield an amine derivative.

Scientific Research Applications

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Studied for its potential biological activity, including antimicrobial or anticancer properties.

    Medicine: Investigated for its potential as a pharmaceutical intermediate or active ingredient.

    Industry: Used in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 1-(4-ethylphenyl)-N-(2-fluoro-5-nitrophenyl)-5-oxopyrrolidine-3-carboxamide would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

  • 1-(4-methylphenyl)-N-(2-fluoro-5-nitrophenyl)-5-oxopyrrolidine-3-carboxamide
  • 1-(4-ethylphenyl)-N-(2-chloro-5-nitrophenyl)-5-oxopyrrolidine-3-carboxamide
  • 1-(4-ethylphenyl)-N-(2-fluoro-5-aminophenyl)-5-oxopyrrolidine-3-carboxamide

Uniqueness

1-(4-ethylphenyl)-N-(2-fluoro-5-nitrophenyl)-5-oxopyrrolidine-3-carboxamide is unique due to its specific combination of functional groups, which may confer distinct chemical and biological properties. The presence of both fluoro and nitro groups, along with the pyrrolidine ring, can influence its reactivity and interactions with other molecules.

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